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Compound of Interest

Compound Name: ONO 207

Cat. No.: B15569404

A definitive identification of the chemical substance "ONO 207" cannot be established based on
available information. As a result, specific and safe disposal procedures cannot be provided.

Extensive searches for "ONO 207" did not yield a unique chemical entity with this identifier. The
term "207" appeared in various contexts, including as part of product codes, trade names, or
physical property data, but not as a distinct chemical name in the format typically used for the
"ONQ" series of compounds. For instance, search results referenced "Sika® Primer-207"[1], a
product named "Xcide 207" which is a chemical mixture[2], and various other "Ono" research
chemicals with different numerical designations such as ONO-AE3-208 and Ono-9780307]3].

Providing disposal guidance without a precise chemical identity would be highly irresponsible
and could pose a significant safety risk to researchers, scientists, and drug development
professionals. The handling and disposal of chemical waste are strictly regulated and depend
on the specific physical, chemical, and toxicological properties of the substance in question.

Recommendations for Researchers, Scientists, and Drug Development Professionals:
To ensure the safe disposal of the substance in your possession, it is imperative to:

» Verify the Chemical Identity: Carefully check the manufacturer's label on the container for the
exact chemical name, Chemical Abstracts Service (CAS) number, or product code.

o Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the
safe handling, storage, and disposal of a chemical. If you do not have the SDS, contact the
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manufacturer or supplier to obtain a copy. The SDS will provide specific instructions under
the "Disposal considerations” section.

o Contact Your Institution's Environmental Health and Safety (EHS) Office: Your EHS
department is the definitive resource for guidance on chemical waste disposal procedures at
your facility. They will be familiar with local, state, and federal regulations.

The commitment to laboratory safety and proper chemical handling necessitates precise
identification of all substances. Without this, providing procedural guidance would be contrary
to the core principles of ensuring a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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